Acridine, 2-amino-7-chloro- Acridine, 2-amino-7-chloro- Acridine, 2,7-diamino-, hydrochloride is a bioactive chemical.
Brand Name: Vulcanchem
CAS No.: 23045-20-7
VCID: VC0517113
InChI: InChI=1S/C13H9ClN2/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)16-12/h1-7H,15H2
SMILES: C1=CC2=NC3=C(C=C(C=C3)Cl)C=C2C=C1N
Molecular Formula: C13H9ClN2
Molecular Weight: 228.67 g/mol

Acridine, 2-amino-7-chloro-

CAS No.: 23045-20-7

Inhibitors

VCID: VC0517113

Molecular Formula: C13H9ClN2

Molecular Weight: 228.67 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Acridine, 2-amino-7-chloro- - 23045-20-7

CAS No. 23045-20-7
Product Name Acridine, 2-amino-7-chloro-
Molecular Formula C13H9ClN2
Molecular Weight 228.67 g/mol
IUPAC Name 7-chloroacridin-2-amine
Standard InChI InChI=1S/C13H9ClN2/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)16-12/h1-7H,15H2
Standard InChIKey ZXXJLAKNTDVKRB-UHFFFAOYSA-N
SMILES C1=CC2=NC3=C(C=C(C=C3)Cl)C=C2C=C1N
Canonical SMILES C1=CC2=NC3=C(C=C(C=C3)Cl)C=C2C=C1N
Appearance Solid powder
Description Acridine, 2,7-diamino-, hydrochloride is a bioactive chemical.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Acridine, 2-amino-7-chloro-
Reference 1: Yu F, Zhang Y, Ye L, Tang Y, Ding G, Zhang X, Yang Z. A novel anti proliferative pentapeptide (ILYMP) isolated from Cyclina sinensis protein hydrolysate induces apoptosis of DU 145 prostate cancer cells. Mol Med Rep. 2018 May 14. doi: 10.3892/mmr.2018.9019. [Epub ahead of print] PubMed PMID: 29767237.
2: Kamalidehghan B, Ghafouri-Fard S, Motevaseli E, Ahmadipour F. Inhibition of human prostate cancer (PC-3) cells and targeting of PC-3-derived prostate cancer stem cells with koenimbin, a natural dietary compound from Murraya koenigii (L) Spreng. Drug Des Devel Ther. 2018 May 4;12:1119-1133. doi: 10.2147/DDDT.S156826. eCollection 2018. PubMed PMID: 29765202; PubMed Central PMCID: PMC5942175.
3: Vakili Zahir N, Nakhjavani M, Hajian P, Shirazi FH, Mirzaei H. Evaluation of Silibinin Effects on the Viability of HepG2 (Human hepatocellular liver carcinoma) and HUVEC (Human Umbilical Vein Endothelial) Cell Lines. Iran J Pharm Res. 2018 Winter;17(1):261-267. PubMed PMID: 29755557; PubMed Central PMCID: PMC5937096.
4: Mohammadi P, Hassani Bafrani H, Tavalaee M, Dattilo M, Nasr-Esfahani MH. One-carbon cycle support rescues sperm damages in experimentally induced varicocele in rats. BJU Int. 2018 May 11. doi: 10.1111/bju.14385. [Epub ahead of print] PubMed PMID: 29752770.
5: Patnaik R, Padhy RN. Comparative study on toxicity of methylmercury chloride and methylmercury hydroxide to the human neuroblastoma cell line SH-SY5Y. Environ Sci Pollut Res Int. 2018 May 11. doi: 10.1007/s11356-018-2164-2. [Epub ahead of print] PubMed PMID: 29752667.
6: Zheng Y, Zheng Z, Ming Y, Lin M, Chen L, Huang W, Xiao J, Lin H. Gynosaponin TN-1 producing from the enzymatic conversion of gypenoside XLVI by naringinase and its cytotoxicity on hepatoma cell lines. Food Chem Toxicol. 2018 May 8. pii: S0278-6915(18)30297-7. doi: 10.1016/j.fct.2018.05.007. [Epub ahead of print] PubMed PMID: 29751078.
7: Liu S, Li X, Li Q, Liu H, Shi Y, Zhuo H, Li C, Zhu H. Silencing Livin improved the sensitivity of colon cancer cells to 5-fluorouracil by regulating crosstalk between apoptosis and autophagy. Oncol Lett. 2018 May;15(5):7707-7715. doi: 10.3892/ol.2018.8282. Epub 2018 Mar 16. PubMed PMID: 29740490; PubMed Central PMCID: PMC5934728.
8: Zhou Q, You C, Zheng C, Gu Y, Gu H, Zhang R, Wu H, Sun B. 3-Nitroacridine derivatives arrest cell cycle at G0/G1 phase and induce apoptosis in human breast cancer cells may act as DNA-target anticancer agents. Life Sci. 2018 May 5. pii: S0024-3205(18)30250-9. doi: 10.1016/j.lfs.2018.05.010. [Epub ahead of print] PubMed PMID: 29738780.
9: Sudha A, Srinivasan P, Kanimozhi V, Palanivel K, Kadalmani B. Antiproliferative and apoptosis-induction studies of 5-hydroxy 3',4',7-trimethoxyflavone in human breast cancer cells MCF-7: an in vitro and in silico approach. J Recept Signal Transduct Res. 2018 May 8:1-12. doi: 10.1080/10799893.2018.1468780. [Epub ahead of print] PubMed PMID: 29734849.
10: Almeida D, Pinho R, Correia V, Soares J, Bastos ML, Carvalho F, Capela JP, Costa VM. Mitoxantrone is More Toxic than Doxorubicin in SH-SY5Y Human Cells: A 'Chemobrain' In Vitro Study. Pharmaceuticals (Basel). 2018 May 5;11(2). pii: E41. doi: 10.3390/ph11020041. PubMed PMID: 29734752.
11: Yang HB, Gao HR, Ren YJ, Fang FX, Tian HT, Gao ZJ, Song W, Huang SM, Zhao AF. Effects of isoimperatorin on proliferation and apoptosis of human gastric carcinoma cells. Oncol Lett. 2018 May;15(5):7993-7998. doi: 10.3892/ol.2018.8303. Epub 2018 Mar 20. PubMed PMID: 29731910; PubMed Central PMCID: PMC5920862.
12: Jaafaru MS, Nordin N, Shaari K, Rosli R, Abdull Razis AF. Isothiocyanate from Moringa oleifera seeds mitigates hydrogen peroxide-induced cytotoxicity and preserved morphological features of human neuronal cells. PLoS One. 2018 May 3;13(5):e0196403. doi: 10.1371/journal.pone.0196403. eCollection 2018. PubMed PMID: 29723199.
13: Želježić D, Žunec S, Bjeliš M, Benković V, Mladinić M, Lovaković Tariba B, Pavičić I, Marjanović Čermak AM, Kašuba V, Milić M, Pizent A, Lucić Vrdoljak A, Kopjar N. Effects of the chloro-s-triazine herbicide terbuthylazine on DNA integrity in human and mouse cells. Environ Sci Pollut Res Int. 2018 May 2. doi: 10.1007/s11356-018-2046-7. [Epub ahead of print] PubMed PMID: 29721798.
14: Cheng SY, Chen NF, Kuo HM, Yang SN, Sung CS, Sung PJ, Wen ZH, Chen WF. Prodigiosin stimulates endoplasmic reticulum stress and induces autophagic cell death in glioblastoma cells. Apoptosis. 2018 May 2. doi: 10.1007/s10495-018-1456-9. [Epub ahead of print] PubMed PMID: 29721785.
15: Zhou Y, Quan G, Wu Q, Zhang X, Niu B, Wu B, Huang Y, Pan X, Wu C. Mesoporous silica nanoparticles for drug and gene delivery. Acta Pharm Sin B. 2018 Mar;8(2):165-177. doi: 10.1016/j.apsb.2018.01.007. Epub 2018 Feb 12. Review. PubMed PMID: 29719777; PubMed Central PMCID: PMC5926503.
16: Hsiao YT, Kuo CL, Lin JJ, Huang WW, Peng SF, Chueh FS, Bau DT, Chung JG. Curcuminoids combined with gefitinib mediated apoptosis and autophagy of human oral cancer SAS cells in vitro and reduced tumor of SAS cell xenograft mice in vivo. Environ Toxicol. 2018 May 2. doi: 10.1002/tox.22568. [Epub ahead of print] PubMed PMID: 29717538.
17: Golec B, Nawara K, Gorski A, Thummel RP, Herbich J, Waluk J. Combined effect of hydrogen bonding interactions and freezing of rotameric equilibrium on the enhancement of photostability. Phys Chem Chem Phys. 2018 May 16;20(19):13306-13315. doi: 10.1039/c8cp00726h. PubMed PMID: 29717306.
18: Forberg D, Schwob T, Kempe R. Catalytic condensation for the formation of polycyclic heteroaromatic compounds. Nat Commun. 2018 May 1;9(1):1751. doi: 10.1038/s41467-018-04143-6. PubMed PMID: 29717125; PubMed Central PMCID: PMC5931520.
19: Panner Selvam MK, Agarwal A. A systematic review on sperm DNA fragmentation in male factor infertility: Laboratory assessment. Arab J Urol. 2018 Jan 17;16(1):65-76. doi: 10.1016/j.aju.2017.12.001. eCollection 2018 Mar. PubMed PMID: 29713537; PubMed Central PMCID: PMC5922187.
20: Zhao J, Zhong F, Yu H, Chen Z, Wang M, Chen J. Human cytomegalovirus infection-induced autophagy was associated with the biological behavioral changes of human umbilical vein endothelial cell (HUVEC). Biomed Pharmacother. 2018 Jun;102:938-946. doi: 10.1016/j.biopha.2018.03.156. Epub 2018 Apr 5. PubMed PMID: 29710549.
PubChem Compound 31629
Last Modified Nov 11 2021
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